Cas no 790263-42-2 (2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid)

• Product Name: 2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid
• CAS No: 790263-42-2
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 3107029
• PubChem ID: 2507860
• Update Time: 2025-07-17

2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• <br>2-[(cyclohexylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carbo xylic acid
• 790263-42-2
• 2-cyclohexaneamido-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylic acid
• 2-[(cyclohexylcarbonyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid
• G36285
• CS-0221592
• SR-01000058660-1
• Z56347004
• 2-cyclohexaneamido-4H,5H,6H-cyclopenta[b]thiophene-3-carboxylicacid
• 2-(cyclohexanecarbonylamino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid
• EN300-09543
• CHEMBL4892065
• DTXSID101127614
• CCG-297959
• AKOS005137349
• SR-01000058660
• 2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid

• Inchi： 1S/C15H19NO3S/c17-13(9-5-2-1-3-6-9)16-14-12(15(18)19)10-7-4-8-11(10)20-14/h9H,1-8H2,(H,16,17)(H,18,19)
• InChI Key： OSJJBTBVDMMNOY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)C2=C1CCC2)NC(C1CCCCC1)=O

Computed Properties

• Exact Mass: 293.10856464Da
• Monoisotopic Mass: 293.10856464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Melting Point: NA

2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid

Introduction to 2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid (CAS No. 790263-42-2)

2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid, identified by its CAS number 790263-42-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of heterocyclic molecules, characterized by its intricate structural framework, which includes fused rings of thiophene and cyclopentane units, further functionalized with an amide group and a carboxylic acid moiety. The presence of these functional groups not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and advanced material synthesis.

The structural motif of 2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid is particularly noteworthy due to its potential to serve as a versatile scaffold in medicinal chemistry. The cyclohexyl amide group introduces steric hindrance and modulates the electronic properties of the molecule, while the carboxylic acid functionality allows for further derivatization through esterification or amidation reactions. These features make it an attractive candidate for designing novel bioactive molecules.

In recent years, there has been a growing interest in thiophene-based compounds due to their broad spectrum of biological activities. Thiophenes and their derivatives have been extensively studied for their potential applications in antiviral, antibacterial, anti-inflammatory, and anticancer therapies. The unique electronic properties of thiophene rings arise from their conjugated system, which can be tuned by introducing various substituents. The incorporation of a cyclohexaneamido group in 2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid enhances its solubility and bioavailability, making it more suitable for pharmacological applications.

One of the most compelling aspects of this compound is its potential as a building block for the development of new therapeutic agents. The presence of both the amide and carboxylic acid groups provides multiple sites for chemical modification, allowing researchers to tailor the molecule's properties to specific biological targets. For instance, the amide group can be used to link the compound to other pharmacophores or to modify its solubility and metabolic stability. The carboxylic acid moiety can be converted into esters or amides, expanding its utility in drug design.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening techniques have been employed to identify novel scaffolds with desired biological activities. 2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid has been identified as a promising candidate through such computational approaches due to its unique structural features and predicted biological activity.

The synthesis of 2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid presents both challenges and opportunities for synthetic chemists. The construction of the fused heterocyclic system requires careful selection of reaction conditions and reagents to ensure high yield and purity. However, recent methodologies have improved the efficiency of these synthetic routes, making it more feasible to produce this compound on a larger scale.

In addition to its pharmaceutical applications, 2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid has shown potential in materials science. Its conjugated system and functional groups make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to modify its structure allows researchers to fine-tune its electronic properties for specific applications in nanotechnology and advanced materials.

The biological activity of 2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid has been explored through various experimental studies. Initial investigations have revealed that it exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Further studies are needed to fully elucidate its mechanism of action and optimize its efficacy.

The future prospects for 2-Cyclohexaneamido-4H,5H,6H-cyclopentabthiophene-3-carboxylic Acid are promising. As research continues to uncover new applications and synthetic methodologies, this compound is expected to play a significant role in both pharmaceuticals and materials science. Its unique structural features and versatile functionalization options make it a valuable asset in the quest for innovative solutions across multiple scientific disciplines.